Cas no 922115-79-5 (2-difluoromethanesulfonyl-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide)

• Product Name: 2-difluoromethanesulfonyl-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide
• CAS No: 922115-79-5
• MF: C₁₉H₂₀F₂N₂O₅S₂
• MW: 458.499309539795
• CID: 5882567
• PubChem ID: 27567834
• Update Time: 2025-10-31

2-difluoromethanesulfonyl-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethylsulfonyl)-N-[2-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)ethyl]benzamide
• 2-((difluoromethyl)sulfonyl)-N-(2-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)ethyl)benzamide
• F2282-0147
• AKOS001985668
• 2-difluoromethanesulfonyl-N-[2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl]benzamide
• 922115-79-5
• 2-difluoromethanesulfonyl-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide

• Inchi： 1S/C19H20F2N2O5S2/c20-19(21)30(27,28)17-8-4-3-7-16(17)18(24)22-10-12-29(25,26)23-11-9-14-5-1-2-6-15(14)13-23/h1-8,19H,9-13H2,(H,22,24)
• InChI Key： CFNYJVLRNXGBMD-UHFFFAOYSA-N
• SMILES： C(NCCS(N1CCC2=C(C1)C=CC=C2)(=O)=O)(=O)C1=CC=CC=C1S(C(F)F)(=O)=O

Computed Properties

• Exact Mass: 458.07817041g/mol
• Monoisotopic Mass: 458.07817041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 808
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 117Ų

Additional information on 2-difluoromethanesulfonyl-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide

Professional Introduction to Compound with CAS No 922115-79-5 and Product Name: 2-difluoromethanesulfonyl-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide

The compound in question, identified by the CAS number 922115-79-5, is a sophisticated molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. Its chemical structure is characterized by a complex arrangement of functional groups, including a 2-difluoromethanesulfonyl moiety and an N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide backbone. This intricate composition suggests potential applications in the development of novel therapeutic agents, particularly in addressing complex biological pathways.

In recent years, there has been a growing interest in the exploration of bioactive molecules that incorporate heterocyclic scaffolds, such as 1,2,3,4-tetrahydroisoquinoline, due to their demonstrated efficacy in modulating various physiological processes. The presence of this scaffold in the compound under discussion highlights its potential as a lead structure for drug discovery. Specifically, the tetrahydroisoquinoline-2-sulfonyl group is known to contribute to the molecule's binding affinity and selectivity towards specific biological targets.

The 2-difluoromethanesulfonyl group is another critical feature of this compound that warrants detailed examination. This substituent is often employed in medicinal chemistry to enhance metabolic stability and binding interactions. The incorporation of fluorine atoms into sulfonyl groups has been shown to improve pharmacokinetic properties, making it an attractive modification for drug candidates. The synergistic effects of these two functional groups may result in a compound with enhanced biological activity and reduced side effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of complex molecules with greater accuracy. These tools have been instrumental in identifying promising candidates for further experimental validation. In the case of 922115-79-5, computational studies have suggested potential interactions with enzymes and receptors involved in inflammatory and neurodegenerative diseases. This aligns with current research trends aimed at developing targeted therapies for these conditions.

Moreover, the synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves intricate transformations that require precise control over reaction conditions. The successful preparation of this molecule underscores the expertise of the research team involved and opens up new avenues for further chemical modifications. Such modifications could lead to the discovery of derivatives with improved pharmacological properties.

The potential applications of this compound extend beyond its use as a standalone therapeutic agent. It may also serve as a building block for more complex drug candidates through further structural optimization. The versatility of its chemical structure allows for modifications at multiple sites, enabling the creation of libraries of compounds for high-throughput screening. This approach has been widely adopted in modern drug discovery programs to identify molecules with desired biological activities.

Current research in medicinal chemistry emphasizes the importance of understanding structure-activity relationships (SAR) to guide the development of novel drugs. The compound 922115-79-5 provides an excellent opportunity to explore these relationships due to its complex architecture and diverse functional groups. By systematically varying individual components within its structure, researchers can gain insights into how different moieties contribute to overall biological activity.

One particularly intriguing aspect of this compound is its potential role in modulating neurotransmitter systems. The tetrahydroisoquinoline scaffold is known to be closely associated with alkaloid biosynthesis and has been implicated in various neurological disorders. By incorporating this scaffold into a molecule with additional bioactive groups like 2-difluoromethanesulfonyl, researchers may develop agents that can interact selectively with neurotransmitter receptors or enzymes.

Furthermore, the sulfonyl group present in both the main chain and one of its substituents suggests possible interactions with sulfonamide-based pharmacophores. Sulfonamides are well-known for their broad spectrum of biological activities and have been successfully used in the treatment of various diseases. The unique combination of these moieties in 2-difluoromethanesulfonyl-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide may lead to novel therapeutic effects that are not observed with existing sulfonamide derivatives.

The synthesis and characterization of this compound also highlight the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. Such collaborations are essential for translating laboratory discoveries into viable therapeutic options for patients. The journey from a single chemical entity like 922115-79-5 to an approved drug involves numerous steps, each requiring expertise from different scientific disciplines.

In conclusion, the compound identified by CAS number 922115-79-5 represents a promising candidate for further exploration in pharmaceutical research. Its unique chemical structure, characterized by functional groups such as 2-difluoromethanesulfonyl and N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide, positions it as a valuable tool for studying complex biological pathways and developing novel therapeutics. Ongoing research efforts are expected to yield significant insights into its potential applications across various disease areas.